![molecular formula C13H14N2O2 B184899 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid CAS No. 376359-05-6](/img/structure/B184899.png)
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
Overview
Description
“3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid” is a chemical compound with the molecular formula C12H12N2O2 . It is related to 3,5-dimethylpyrazole, which is one of several isomeric derivatives of pyrazole that contain two methyl substituents .
Molecular Structure Analysis
The molecular structure of “3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid” consists of a benzoic acid moiety linked to a 3,5-dimethylpyrazole ring . The exact 3D conformer and other structural details can be found in databases like PubChem .Physical And Chemical Properties Analysis
This compound has a molecular weight of 216.24 g/mol . Other physical and chemical properties such as solubility, melting point, and boiling point are not explicitly mentioned in the available resources .Scientific Research Applications
Pharmaceutical Research: Antileishmanial and Antimalarial Agents
This compound has been studied for its potential as an antileishmanial and antimalarial agent. The presence of the pyrazole ring is a common feature in many pharmacologically active molecules, and modifications to this core structure can lead to significant biological activity . The benzoic acid moiety may also contribute to the compound’s ability to interact with biological targets, enhancing its therapeutic potential.
Material Science: Organic Synthesis Intermediate
In material science, 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid can serve as an intermediate in the synthesis of more complex organic compounds. Its structure allows for various chemical modifications, making it a versatile building block for developing new materials with desired properties .
Chemical Synthesis: Ligand for Transition Metal Complexes
The compound’s structure suggests that it could act as a ligand for transition metal complexes. Such complexes are crucial in catalysis and have applications in organic synthesis, polymerization processes, and even in the development of new therapeutic drugs .
Biochemistry: Enzyme Inhibition Studies
Due to its structural features, this compound could be used in enzyme inhibition studies. The pyrazole moiety is known to interact with various enzymes, potentially leading to the discovery of new inhibitors that can regulate enzymatic activity for therapeutic purposes .
Agricultural Chemistry: Pesticide Development
The pyrazole and benzoic acid components of the molecule could be explored for the development of new pesticides. These structures are often found in compounds with insecticidal and fungicidal activities, which can be crucial in protecting crops from pests and diseases .
Analytical Chemistry: Chromatographic Studies
In analytical chemistry, 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid might be used as a standard or reference compound in chromatographic studies to help identify and quantify similar structures in complex mixtures .
Environmental Science: Degradation Studies
Environmental scientists could investigate the degradation pathways and environmental fate of this compound. Understanding how it breaks down in various conditions can inform the assessment of its environmental impact and guide the design of more eco-friendly chemicals .
Nanotechnology: Precursor for Nanoparticle Synthesis
Finally, in the field of nanotechnology, this compound could be used as a precursor for the synthesis of nanoparticles. The functional groups present in the molecule may allow for the attachment of various nanoparticles, which can have applications in drug delivery, imaging, and sensors .
Safety and Hazards
properties
IUPAC Name |
3-[(3,5-dimethylpyrazol-1-yl)methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-9-6-10(2)15(14-9)8-11-4-3-5-12(7-11)13(16)17/h3-7H,8H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWFUQDPIXVPKQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC2=CC(=CC=C2)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30356103 |
Source
|
| Record name | 3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid | |
CAS RN |
376359-05-6 |
Source
|
| Record name | 3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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